Cas no 941961-94-0 (2-2-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(4-methoxyphenyl)methylacetamide)

• Product Name: 2-2-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(4-methoxyphenyl)methylacetamide
• CAS No: 941961-94-0
• MF: C₂₂H₂₃N₃O₄S₂
• MW: 457.565722703934
• CID: 6262085
• PubChem ID: 16898995
• Update Time: 2025-05-19

2-2-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(4-methoxyphenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-2-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(4-methoxyphenyl)methylacetamide
• AKOS024640975
• 941961-94-0
• 2-[2-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-[(4-methoxyphenyl)methyl]acetamide
• F2335-0487
• 2-[2-({[(4-methoxyphenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]-N-[(4-methoxyphenyl)methyl]acetamide
• N-(4-methoxybenzyl)-2-(2-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide

• Inchi： 1S/C22H23N3O4S2/c1-28-18-7-3-15(4-8-18)12-23-20(26)11-17-13-30-22(25-17)31-14-21(27)24-16-5-9-19(29-2)10-6-16/h3-10,13H,11-12,14H2,1-2H3,(H,23,26)(H,24,27)
• InChI Key： KMXAJXRGSAMBMY-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1)CC(NCC1C=CC(=CC=1)OC)=O)SCC(NC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 457.11299857g/mol
• Monoisotopic Mass: 457.11299857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 143Ų

Additional information on 2-2-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(4-methoxyphenyl)methylacetamide

Compound CAS No. 941961-94-0: 2-{[(4-Methoxyphenyl)carbamoylmethyl]sulfanyl}-1,3-thiazol-4-yl-N-(4-methoxyphenyl)methylacetamide

The compound with CAS number 941961-94-0, named 2-{[(4-Methoxyphenyl)carbamoylmethyl]sulfanyl}-1,3-thiazol-4-yl-N-(4-methoxyphenyl)methylacetamide, is a highly specialized organic molecule with a complex structure. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and applications in pharmaceutical chemistry. The molecule features a thiazole ring as its core structure, which is substituted with a sulfanyl group and an N-(4-methoxyphenyl)methylacetamide moiety. The presence of the methoxyphenyl group introduces additional electronic and steric effects, potentially influencing the compound's reactivity and bioavailability.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The sulfanyl group in this compound is particularly interesting as it can act as a bioisostere for other functional groups, offering unique pharmacokinetic properties. Additionally, the N-(4-methoxyphenyl)methylacetamide substituent suggests potential for modulating enzyme activity or receptor binding, making this compound a promising candidate for further research in medicinal chemistry.

From a synthetic standpoint, the preparation of this compound involves multi-step reactions that require precise control over stereochemistry and regioselectivity. The synthesis typically begins with the formation of the thiazole ring through a condensation reaction between an amine and a thioamide derivative. Subsequent steps involve functional group transformations to introduce the sulfanyl and methoxyphenyl substituents. Advanced techniques such as microwave-assisted synthesis or catalytic cross-coupling reactions have been employed to optimize the overall yield and purity of the compound.

Structural characterization of this compound has been achieved using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided insights into the spatial arrangement of atoms within the molecule, which is critical for understanding its interactions with biological targets. For instance, the thiazole ring exhibits aromaticity due to conjugation between the sulfur atom and adjacent nitrogen atoms, contributing to its stability and reactivity.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. The methoxyphenyl group is believed to enhance lipophilicity, thereby improving membrane permeability and bioavailability. Furthermore, computational docking studies suggest that the molecule may bind to specific protein pockets through hydrogen bonding interactions involving the sulfanyl group and hydrophobic interactions with aromatic regions.

Despite its promising properties, further research is required to fully elucidate the mechanism of action and optimize its therapeutic potential. Ongoing studies are focusing on modifying substituents on the thiazole ring to enhance selectivity and reduce off-target effects. Additionally, efforts are being made to investigate the compound's pharmacokinetics in vivo using animal models.

In conclusion, CAS No. 941961-94-0 represents a valuable addition to the library of thiazole derivatives with potential applications in drug development. Its unique structure combines functional groups that offer versatility in chemical reactivity and biological interaction. As research progresses, this compound may pave the way for novel therapeutic strategies targeting various disease states.